1,1-Dimethylethyl 7-iodo-1,3,4,5-tetrahydro-2h-2-benzazepine-2-carboxylate

• Molecular Formula: C15H20INO2
• Molecular Weight: 373.23 g/mol
• IUPAC Name: tert-butyl 7-iodo-1,3,4,5-tetrahydro-2-benzazepine-2-carboxylate
• InChI: InChI=1S/C15H20INO2/c1-15(2,3)19-14(18)17-8-4-5-11-9-13(16)7-6-12(11)10-17/h6-7,9H,4-5,8,10H2,1-3H3
• InChI Key: NNUDPOILJKKTLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2=C(C1)C=CC(=C2)I

Description

1,1-Dimethylethyl 7-iodo-1,3,4,5-tetrahydro-2h-2-benzazepine-2-carboxylate is a useful research compound. Its molecular formula is C15H20INO2 and its molecular weight is 373.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Iodo-2,3,4,5-tetrahydro-1H-2-benzazepine (Preparation 2) (450 mg, 1.648 mmol) was dissolved in DCM (30 ml) and treated with BOC2O (0.459 ml, 1.977 mmol) followed by triethylamine (0.459 ml, 3.30 mmol). The reaction mixture was stirred at RT for 30 minutes. LC/MS showed one major product. The reaction was washed with 0.5M HCl (20 ml), sat NaHCO3 (20 ml), dried over anhydrous MgSO4 and evaporated to yield the title compound (650 mg) as a colourless oil. MS (ES) C15H20INO2 requires 373; found 318 (M+H−56)+.